Cas no 2172059-73-1 (1-(2,2-difluoro-3-hydroxypropyl)-5-ethyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(2,2-difluoro-3-hydroxypropyl)-5-ethyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2172059-73-1
• MF: C₈H₁₂F₂N₄O₂
• MW: 234.203288078308
• CID: 5567347
• PubChem ID: 165596445
• Update Time: 2025-07-18

1-(2,2-difluoro-3-hydroxypropyl)-5-ethyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-difluoro-3-hydroxypropyl)-5-ethyl-1H-1,2,3-triazole-4-carboxamide
• EN300-1593885
• 2172059-73-1

• Inchi： 1S/C8H12F2N4O2/c1-2-5-6(7(11)16)12-13-14(5)3-8(9,10)4-15/h15H,2-4H2,1H3,(H2,11,16)
• InChI Key： PWHMRXSUMBWVSF-UHFFFAOYSA-N
• SMILES： FC(CO)(CN1C(=C(C(N)=O)N=N1)CC)F

Computed Properties

• Exact Mass: 234.09283196g/mol
• Monoisotopic Mass: 234.09283196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 94Ų

Additional information on 1-(2,2-difluoro-3-hydroxypropyl)-5-ethyl-1H-1,2,3-triazole-4-carboxamide

Introduction to 1-(2,2-difluoro-3-hydroxypropyl)-5-ethyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172059-73-1)

1-(2,2-difluoro-3-hydroxypropyl)-5-ethyl-1H-1,2,3-triazole-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2172059-73-1, belongs to a class of molecules known for their potential applications in drug development and bioorganic synthesis. The presence of multiple functional groups, including difluoro and hydroxy substituents, along with the triazole ring system, makes this molecule a subject of intense research interest.

The structural framework of 1-(2,2-difluoro-3-hydroxypropyl)-5-ethyl-1H-1,2,3-triazole-4-carboxamide incorporates a carboxamide group at the 4-position of the triazole ring. This particular arrangement of functional groups contributes to the molecule's reactivity and its potential utility in various chemical transformations. The difluoro moiety is particularly noteworthy as fluorine atoms are known to influence the metabolic stability and binding affinity of pharmaceutical compounds. In contrast, the hydroxy group introduces polarity and hydrogen bonding capabilities, which can be crucial for interactions with biological targets.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their prevalence in bioactive molecules. The triazole ring is a prominent example of such a structure, frequently found in antifungal and antiviral agents. The incorporation of an ethyl group at the 5-position further modulates the electronic properties of the triazole ring, potentially enhancing its interaction with biological receptors. This compound's design reflects a deliberate strategy to balance steric hindrance with electronic effects, making it a promising candidate for further exploration.

The synthesis of 1-(2,2-difluoro-3-hydroxypropyl)-5-ethyl-1H-1,2,3-triazole-4-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the difluoro and hydroxy groups necessitates specialized methodologies to ensure high yield and purity. Advances in fluorination techniques have enabled the efficient incorporation of fluorine atoms into organic molecules, which has been instrumental in developing new pharmaceuticals with improved pharmacokinetic profiles.

The carboxamide functionality at the 4-position of the triazole ring opens up possibilities for further derivatization. Carboxamides are well-known for their ability to form amide bonds, which are fundamental in peptide chemistry and protein modification. This feature makes 1-(2,2-difluoro-3-hydroxypropyl)-5-ethyl-1H-1,2,3-triazole-4-carboxamide a versatile building block for more complex molecular architectures. Researchers have leveraged this property to design novel inhibitors targeting various enzymes and receptors implicated in human diseases.

Recent studies have highlighted the importance of fluorinated heterocycles in medicinal chemistry. The electron-withdrawing nature of fluorine atoms can enhance the binding affinity of drug candidates by influencing both steric and electronic factors. For instance, fluoro-substituted triazoles have been shown to exhibit improved metabolic stability compared to their non-fluorinated counterparts. This stability is critical for ensuring that drugs remain active within the physiological environment for an extended period.

The hydroxyl group in 1-(2,2-difluoro-3-hydroxypropyl)-5-ethyl-1H-1,2,3-triazole-4-carboxamide also plays a significant role in modulating molecular interactions. Hydroxyl groups can engage in hydrogen bonding with biological targets such as proteins and nucleic acids. This capability is particularly valuable in designing molecules that require specific spatial orientation within a target site. The combination of hydrogen bonding donors and acceptors can lead to high-affinity binding interactions.

In conclusion, 1-(2,2-difluoro-3-hydroxypropyl)-5-ethyl-1H-1,2,3-triazole-4-carboxamide represents a fascinating example of how structural complexity can be harnessed to develop novel pharmaceuticals. Its unique blend of functional groups positions it as a promising candidate for further investigation in drug discovery programs. The ongoing research into this compound underscores the growing importance of heterocyclic chemistry in addressing complex biological challenges.